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For Researchers, Scientists, and Drug Development Professionals

Flutriafol, a potent systemic fungicide from the triazole class, is a cornerstone in the

management of a broad spectrum of fungal diseases in major crops. Its efficacy is rooted in the

inhibition of ergosterol biosynthesis, a critical component of fungal cell membranes. To enhance

its performance, broaden its activity spectrum, and mitigate the development of resistance,

Flutriafol is frequently combined with other active ingredients. This guide provides an objective

comparison of Flutriafol's synergistic effects with various partners, supported by experimental

data and detailed methodologies.

Mechanisms of Action: A Synergistic Approach
Flutriafol acts by inhibiting the C14-demethylase enzyme, which is essential for producing

ergosterol, thereby disrupting the structure and function of the fungal cell membrane.[1][2][3][4]

Synergistic combinations leverage multiple modes of action (MoA), targeting different vital

processes within the fungal cell simultaneously. This multi-pronged attack not only enhances

efficacy but is a key strategy in resistance management.[5][6]

A prominent example is the combination of Flutriafol (a Demethylation Inhibitor, DMI - FRAC

Group 3) with a strobilurin fungicide like Azoxystrobin (a Quinone outside Inhibitor, QoI - FRAC

Group 11). Azoxystrobin inhibits mitochondrial respiration, effectively cutting off the fungus's
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energy supply.[5][6] This dual-action approach—disrupting both cell membrane integrity and

energy production—creates a powerful synergistic effect.[6]

Another advanced combination includes a third MoA, such as Fluindapyr, a Succinate

Dehydrogenase Inhibitor (SDHI - FRAC Group 7), which also targets fungal respiration but at a

different point in the mitochondrial electron transport chain.[7] Products like Adastrio™

fungicide, which contain Flutriafol, Azoxystrobin, and Fluindapyr, offer a comprehensive and

robust solution for disease control.[1][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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